Cas no 1422748-36-4 (Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-hexyldecyl)-2-thienyl]-)
1422748-36-4 structure
Product Name:Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-hexyldecyl)-2-thienyl]-
CAS No:1422748-36-4
MF:C50H74S4
MW:803.382569789886
CID:4477719
PubChem ID:67515109
Update Time:2025-04-24
Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-hexyldecyl)-2-thienyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-hexyldecyl)-2-thienyl]-
- KHLJODIPGFSBJJ-UHFFFAOYSA-N
- 4,8-Bis-[5-(2-hexyl-decyl)-thiophen-2-yl]-1,5-dithia-s-indacene
- 1422748-36-4
- 4,8-Bis(5-(2-hexyldecyl)thiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene
- SCHEMBL2727216
- 4,8-Bis-[5-(2-hexyldecyl)-thiophen-2-yl]-1,5-dithia-s-indacene
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- Inchi: 1S/C50H74S4/c1-5-9-13-17-19-23-27-39(25-21-15-11-7-3)37-41-29-31-45(53-41)47-43-33-35-52-50(43)48(44-34-36-51-49(44)47)46-32-30-42(54-46)38-40(26-22-16-12-8-4)28-24-20-18-14-10-6-2/h29-36,39-40H,5-28,37-38H2,1-4H3
- InChI Key: KHLJODIPGFSBJJ-UHFFFAOYSA-N
- SMILES: S1C(=CC=C1CC(CCCCCC)CCCCCCCC)C1C2=C(C=CS2)C(=C2C=1C=CS2)C1=CC=C(CC(CCCCCC)CCCCCCCC)S1
Computed Properties
- Exact Mass: 802.46733705Da
- Monoisotopic Mass: 802.46733705Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 54
- Rotatable Bond Count: 30
- Complexity: 866
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 22.9
- Topological Polar Surface Area: 113Ų
Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-hexyldecyl)-2-thienyl]- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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